Cas no 1804088-05-8 (6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid)
6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Carboxybenzo[d]oxazole-6-acetic acid
- 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid
-
- Inchi: 1S/C10H7NO5/c12-8(13)4-5-1-2-6-7(3-5)16-9(11-6)10(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
- InChI Key: DTUXMMOFMDXKND-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=NC2C=CC(CC(=O)O)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 306
- XLogP3: 1.1
- Topological Polar Surface Area: 101
6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001761-250mg |
2-Carboxybenzo[d]oxazole-6-acetic acid |
1804088-05-8 | 98% | 250mg |
$5,626.50 | 2022-04-02 | |
| Alichem | A081001761-500mg |
2-Carboxybenzo[d]oxazole-6-acetic acid |
1804088-05-8 | 98% | 500mg |
$7,662.43 | 2022-04-02 | |
| Alichem | A081001761-1g |
2-Carboxybenzo[d]oxazole-6-acetic acid |
1804088-05-8 | 98% | 1g |
$12,151.40 | 2022-04-02 |
6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid
Introduction to 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid (CAS No. 1804088-05-8)
6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid, identified by the CAS number 1804088-05-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both carboxylic acid and carboxymethyl functional groups makes this molecule a promising candidate for further derivatization and exploration in drug discovery programs.
The benzo[d]oxazole core is a fused bicyclic structure consisting of a benzene ring and an oxygen-containing heterocycle. This scaffold is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The carboxymethyl group, specifically attached at the 6-position of the benzo[d]oxazole ring, introduces additional reactivity and potential for further functionalization, making it an attractive intermediate for synthetic chemistry.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid has emerged as a compound of interest due to its structural features and reported biological activities. Studies have demonstrated that derivatives of benzo[d]oxazole can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific modifications at the 2- and 6-positions of the benzo[d]oxazole ring can significantly influence the pharmacological profile of the compound, making it a valuable scaffold for structure-activity relationship (SAR) studies.
One of the most compelling aspects of 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid is its potential as a precursor for more complex molecules. The carboxylic acid group at the 2-position can be readily modified through esterification, amidation, or other coupling reactions, while the carboxymethyl group offers opportunities for further alkylation or oxidation. These reactivity patterns make it an ideal building block for synthesizing novel analogs aimed at optimizing pharmacokinetic properties and target specificity.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Benzo[d]oxazole derivatives, in particular, have been extensively studied for their role in treating various diseases. For instance, some benzo[d]oxazole-based drugs have shown promise in clinical trials for their ability to modulate enzyme activity or interfere with signaling pathways involved in cancer progression. Given these findings, 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid represents a potentially valuable asset in the quest for new therapeutic agents.
Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow researchers to rapidly evaluate the binding affinity and metabolic stability of various derivatives of 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid, thereby streamlining the drug discovery pipeline. By leveraging these tools, scientists can design more effective molecules with improved efficacy and reduced side effects.
In addition to its pharmaceutical applications, 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid may also find utility in materials science and chemical synthesis. Its unique structural features make it a candidate for developing new polymers or functional materials with specialized properties. For example, conjugation with other functional groups could lead to materials with enhanced luminescent or electronic characteristics.
The synthesis of 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid itself presents an interesting challenge due to the need to introduce both functional groups at specific positions on the benzo[d]oxazole core. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent methodologies have focused on simplifying these procedures through catalytic transformations or one-pot reactions, making it more feasible to produce this compound on a larger scale.
The safety profile of 6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid is another critical consideration in its development as a potential drug candidate. While preliminary studies suggest that this compound is well-tolerated in vitro, further toxicological assessments are necessary to evaluate its safety in vivo. These studies will help determine appropriate dosing regimens and identify any potential risks associated with its use.
In conclusion,6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid (CAS No. 1804088-05-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity patterns make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1804088-05-8 (6-(Carboxymethyl)benzo[d]oxazole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)